Cas no 169213-73-4 ([5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol)

• Product Name: [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol
• CAS No: 169213-73-4
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• MDL: MFCD16620694
• CID: 2781633
• PubChem ID: 10877483
• Update Time: 2025-10-28

[5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (5-(trifluoromethyl)-1H-pyrazol-3-yl)methanol
• (3-(trifluoroMethyl)-1H-pyrazol-5-yl)Methanol
• [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol
• [5-(trifluoromethyl)-2H-pyrazol-3-yl]methanol
• 169213-73-4
• AKOS005169542
• BS-15627
• SB13733
• (5-trifluoromethyl-1h-pyrazol-3-yl)-methanol
• 5-(Trifluoromethyl)-1H-pyrazole-3-methanol; (5-Trifluoromethyl-2H-pyrazol-3-yl)-methanol;[5-(Trifluoromethyl)-1H-pyrazol-3-yl]methanol;
• CS-0080408
• 5-(Trifluoromethyl)-1H-pyrazole-3-methanol
• 3 (5)-(Trifluoromethyl)-1H-pyraZol-5-yl)methanol, 95%
• STL415034
• 1H-Pyrazole-3-methanol, 5-(trifluoromethyl)-
• DB-139254
• (5-trifluoromethyl-2H-pyrazol-3-yl)-methanol
• SCHEMBL1829756
• D74175
• AKOS028112886
• F2198-0114
• DTXSID00446742
• EN300-170332
• MFCD16987819
• UGA21373

• MDL： MFCD16620694
• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4-1-3(2-11)9-10-4/h1,11H,2H2,(H,9,10)
• InChI Key： KUVPCLYQVMRTPU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)NN=1)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol

Chemical Compound CAS No. 169213-73-4: [5-(Trifluoromethyl)-1H-Pyrazol-3-Yl]Methanol

The chemical compound with CAS No. 169213-73-4, commonly referred to as [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for versatile functionalization. The molecule consists of a pyrazole ring substituted with a trifluoromethyl group at the 5-position and a hydroxymethyl group at the 3-position, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of novel drug candidates targeting various therapeutic areas. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the hydroxymethyl group provides opportunities for further chemical modifications, such as glycosylation or phosphorylation. These features make [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol an attractive starting material for researchers working on complex molecular architectures.

One of the most notable advancements involving this compound is its role in the synthesis of bioactive molecules. For instance, researchers have successfully utilized it as a key intermediate in the construction of heterocyclic compounds with potent anti-inflammatory and anticancer activities. The ability to form stable bonds with other functional groups has further expanded its utility in drug discovery programs.

In terms of synthesis, [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol can be prepared through various methods, including nucleophilic substitution and coupling reactions. Recent optimizations have focused on improving reaction yields and reducing production costs, making it more accessible for large-scale applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high purity levels.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has been explored as a potential lead for developing new classes of pesticides and herbicides. Its ability to interact with specific molecular targets makes it a promising candidate for environmentally friendly agricultural solutions.

From an environmental standpoint, studies have shown that [5-(trifluoromethyl)-1H-pyrazol-3-yl]methanol exhibits low toxicity to aquatic organisms under standard testing conditions. This finding is crucial for its consideration in commercial products where environmental impact is a primary concern.

In conclusion, CAS No. 169213-73-4 represents a versatile and innovative chemical entity with wide-ranging applications across multiple industries. Its unique structure and reactivity continue to drive cutting-edge research, positioning it as a key player in the development of next-generation compounds.